2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-[2-(cyclopentylcarbamoylamino)-1,3-thiazol-4-yl]-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C19H24N4O3S/c1-2-26-16-9-7-14(8-10-16)20-17(24)11-15-12-27-19(22-15)23-18(25)21-13-5-3-4-6-13/h7-10,12-13H,2-6,11H2,1H3,(H,20,24)(H2,21,22,23,25)
• InChI Key: ZMXRREDGZLPNHM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CC2=CSC(=N2)NC(=O)NC3CCCC3
• Molecular Formula: C19H24N4O3S
• Molecular Weight: 388.5 g/mol

Description

The compound “2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-(4-ethoxyphenyl)acetamide” is a complex organic molecule that contains several functional groups, including a thiazole ring, an acetamide group, and an ethoxyphenyl group. Thiazole is a heterocyclic compound that consists of a five-membered ring containing both sulfur and nitrogen atoms. Acetamide is a functional group consisting of an acetyl group single-bonded to an amine. Ethoxyphenyl refers to a phenyl ring (a six-membered aromatic ring of carbon atoms) with an ethoxy group (-O-CH2CH3) attached.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazole ring, acetamide, and ethoxyphenyl groups would all contribute to the overall structure. The exact structure could be confirmed using spectroanalytical data such as NMR and IR.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the thiazole ring is known to participate in a variety of chemical reactions. The acetamide group could potentially undergo hydrolysis, and the ethoxyphenyl group could participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar acetamide group could impact its solubility in various solvents. The exact properties could be determined through experimental analysis.

Scientific Research Applications

Anti-Diabetic Activity

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Antibacterial Properties

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Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some thiazole derivatives have been found to have antimicrobial and anticancer activities. The exact mechanism of action would need to be determined through further study.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it.